Cas no 1860-97-5 (4,5-Pyrimidinedicarbonitrile,2-methyl-)

4,5-Pyrimidinedicarbonitrile,2-methyl- is a heterocyclic organic compound featuring a pyrimidine core substituted with two cyano groups at the 4 and 5 positions and a methyl group at the 2 position. This structure imparts high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing cyano groups enhance its utility in nucleophilic substitution reactions, while the methyl group can influence steric and electronic properties. The compound is particularly useful in the development of biologically active molecules, including kinase inhibitors and other therapeutic agents. Its stability and well-defined reactivity profile make it a preferred choice for precision chemical synthesis.
4,5-Pyrimidinedicarbonitrile,2-methyl- structure
1860-97-5 structure
Product Name:4,5-Pyrimidinedicarbonitrile,2-methyl-
CAS No:1860-97-5
MF:C7H4N4
MW:144.133460044861
CID:118157
PubChem ID:21813898
Update Time:2025-10-14

4,5-Pyrimidinedicarbonitrile,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4,5-Pyrimidinedicarbonitrile,2-methyl-
    • 2-methylpyrimidine-4,5-dicarbonitrile
    • 4,5-Pyrimidinedicarbonitrile, 2-methyl- (7CI,8CI)
    • 2-Methyl-pyrimidine-4,5-dicarbonitrile
    • 4,5-Pyrimidinedicarbonitrile,2-methyl-(7ci,8ci)
    • SB56542
    • 1860-97-5
    • 4,5-dicyano-2-methylpyrimidine
    • 4,5-PYRIMIDINEDICARBONITRILE, 2-METHYL-
    • DB-283449
    • Inchi: 1S/C7H4N4/c1-5-10-4-6(2-8)7(3-9)11-5/h4H,1H3
    • InChI Key: JOEBWQSLGRXPSP-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=C(C#N)C=NC=1C

Computed Properties

  • Exact Mass: 144.04372
  • Monoisotopic Mass: 144.043596145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 73.4Ų

Experimental Properties

  • PSA: 73.36

4,5-Pyrimidinedicarbonitrile,2-methyl- Pricemore >>

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